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Compound of Interest

Compound Name: Omeprazole sulfide

Cat. No.: B194793 Get Quote

Essential Safety and Handling Guide for
Omeprazole Sulfide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Omeprazole sulfide in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Immediate Safety Overview
Omeprazole sulfide is a chemical compound that requires careful handling due to its potential

health hazards. It is known to cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][2][3] Some findings also indicate it may lead to an allergic skin reaction.

The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[4] Therefore,

adherence to strict personal protective equipment (PPE) protocols is mandatory.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure to Omeprazole sulfide. The following

table summarizes the required equipment.
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PPE Category Specification Rationale

Hand Protection

Nitrile or latex/nitrile rubber

gloves. Powder-free is

recommended. Consider

double gloving.[4]

Prevents skin contact and

potential absorption. Gloves

should be changed frequently,

especially if contaminated.[4]

[5]

Eye and Face Protection

Safety glasses with side

shields or tightly fitting safety

goggles.[1][4][6]

Protects eyes from dust

particles and splashes.[4]

Skin and Body Protection

Impermeable protective

clothing or a lab coat. Long-

sleeved gowns are

recommended.[1][4][6]

Minimizes skin exposure.[4]

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N-95 or N-100

particle mask) is necessary if

dust formation is likely or if

ventilation is inadequate.[4][6]

[7]

Prevents the inhalation of

airborne particles.[4]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storing Omeprazole sulfide is crucial for laboratory

safety.

Handling Procedures
Preparation: Before handling, ensure that an eyewash station and a safety shower are

readily accessible.[4][7][8]

Ventilation: Always handle Omeprazole sulfide in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[1][4][6][7]

Avoid Dust Formation: As Omeprazole sulfide is a solid, handle it carefully to avoid

generating dust.[4][6][7] Use appropriate tools for transferring the substance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.sigmaaldrich.com/KR/ko/sds/sial/phr1059
https://file.medchemexpress.com/batch_PDF/HY-G0006/Omeprazole-sulfide-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.echemi.com/sds/ufiprazole-temppid160704000522.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://file.medchemexpress.com/batch_PDF/HY-G0006/Omeprazole-sulfide-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.echemi.com/sds/ufiprazole-temppid160704000522.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.echemi.com/sds/ufiprazole-temppid160704000522.html
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.benchchem.com/product/b194793?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://ors.od.nih.gov/sr/dohs/safety/laboratory/Pages/student_goodlab.aspx
https://www.benchchem.com/product/b194793?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-G0006/Omeprazole-sulfide-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.echemi.com/sds/ufiprazole-temppid160704000522.html
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b194793?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_Methyl_omeprazole_d3.pdf
https://www.echemi.com/sds/ufiprazole-temppid160704000522.html
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Hygiene: Do not eat, drink, or apply cosmetics in the laboratory.[8] Wash hands

thoroughly after handling the compound and before leaving the lab.[1][8]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and

prevent inhalation of dust or vapors.[2][6][7]

Storage Procedures
Keep the container tightly closed in a dry, cool, and well-ventilated place.[7]

Store locked up.[1]

Protect from light and moisture.[7][9]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Omeprazole sulfide.
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Disposal Plan
Proper disposal of Omeprazole sulfide and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Collection: Collect all waste materials, including unused Omeprazole sulfide and any

contaminated disposables (e.g., gloves, wipes), in a designated and clearly labeled

hazardous waste container.

Container Sealing: Ensure the waste container is properly sealed to prevent leaks or spills.

Regulatory Compliance: Dispose of the contents and the container in accordance with all

local, state, and federal regulations.[1] Do not dispose of it in the regular trash or pour it

down the drain.[1][5]

Decontamination: Decontaminate surfaces and equipment that have come into contact with

Omeprazole sulfide by scrubbing with alcohol.[1]

Quantitative Data and Properties
The following table summarizes key physical and chemical properties of Omeprazole sulfide.

Property Value

Appearance Solid, White to off-white powder[1][9]

Melting Point 115-119 °C[1][9]

Flash Point 280.2 °C[1]

Water Solubility No data available[1]

Occupational Exposure Limits No data available[6]

Emergency and First-Aid Protocols
Immediate and appropriate first-aid measures are crucial in the event of an accidental

exposure.
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Exposure Route First-Aid Procedure

If on Skin

Immediately wash with plenty of soap and water.

[1] Remove contaminated clothing and wash it

before reuse.[1] If skin irritation occurs, seek

medical advice.[2]

If in Eyes

Rinse cautiously with water for several minutes.

[1][2] Remove contact lenses if present and

easy to do so. Continue rinsing.[1][2]

Immediately call a physician.[1]

If Inhaled

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1][2]

If breathing is difficult, provide cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[1]

If Swallowed
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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8. Safe Laboratory Practices & Procedures [ors.od.nih.gov]

9. Omeprazole sulfide - CAS-Number 73590-85-9 - Order from Chemodex [chemodex.com]

To cite this document: BenchChem. [Personal protective equipment for handling Omeprazole
sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194793#personal-protective-equipment-for-handling-
omeprazole-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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